Cas no 4556-56-3 (3-Bromo-4-(piperidin-1-yl)pyridine)

• Product Name: 3-Bromo-4-(piperidin-1-yl)pyridine
• CAS No: 4556-56-3
• MF: C₁₀H₁₃BrN₂
• MW: 241.127621412277
• CID: 1094060
• PubChem ID: 16740164
• Update Time: 2025-09-22

3-Bromo-4-(piperidin-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(piperidin-1-yl)pyridine
• 3-bromo-4-piperidin-1-ylpyridine
• AKOS018242452
• A1-71160
• 4556-56-3

• Inchi： 1S/C10H13BrN2/c11-9-8-12-5-4-10(9)13-6-2-1-3-7-13/h4-5,8H,1-3,6-7H2
• InChI Key： MGIXLQLBZGZUEN-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1N1CCCCC1

Computed Properties

• Exact Mass: 240.02621g/mol
• Monoisotopic Mass: 240.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 16.1Ų

Additional information on 3-Bromo-4-(piperidin-1-yl)pyridine

Exploring the Potential of 3-Bromo-4-(piperidin-1-yl)pyridine in Biomedical Applications

The compound 3-Bromo-4-(piperidin-1-yl)pyridine, identified by its CAS number 4556-56-3, has garnered significant attention in the field of biopharmaceuticals and drug discovery. This pyridine-based compound exhibits unique structural features that make it a promising candidate for various biomedical applications. In this article, we will delve into the properties, synthesis, and potential uses of this compound, highlighting its relevance to contemporary research.

Pyridine derivatives have long been recognized for their versatility in medicinal chemistry. The presence of the bromo group at position 3 and the piperidin-1-yl substituent at position 4 introduces distinct electronic and steric properties, which can be exploited in drug design. Recent studies have focused on understanding how these features influence pharmacokinetics, bioavailability, and interactions with biological targets.

One of the key areas of research involving 3-Bromo-4-(piperidin-1-yl)pyridine is its potential as a scaffold for antitumor agents. The compound's ability to modulate cellular pathways involved in cancer progression has been explored in several preclinical models. For instance, studies have demonstrated that this pyridine derivative can inhibit the proliferation of certain cancer cell lines by targeting specific enzymes or receptors associated with tumor growth.

Another promising application lies in central nervous system disorders. The piperidine moiety is known to enhance blood-brain barrier penetration, a critical factor for drugs targeting brain diseases. Researchers have investigated the compound's efficacy in models of neurodegenerative diseases, such as Alzheimer's and Parkinson's, where it has shown potential in modulating cholinergic and dopaminergic systems.

Recent advancements in synthetic chemistry have also enabled the efficient preparation of 3-Bromo-4-(piperidin-1-yl)pyridine derivatives with improved solubility and stability. These modifications are crucial for enhancing the compound's pharmacological profile, making it a more viable candidate for clinical translation.

Moreover, the compound's structural features make it a valuable tool in materials science. Its electronic properties have been explored in the development of organic semiconductors and sensors, where it exhibits excellent conductivity and responsiveness to environmental stimuli.

In conclusion, 3-Bromo-4-(piperidin-1-yl)pyridine stands out as a multifaceted compound with significant potential in both pharmaceutical and materials science domains. Ongoing research continues to uncover new applications and optimize its properties for real-world use, solidifying its position as a key player in biomedical innovation.